Cas no 1016696-88-0 (1-{4-(3-Aminophenyl)methylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-(3-Aminophenyl)methylpiperazin-1-yl}ethan-1-one
• CAS No: 1016696-88-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 1096408
• PubChem ID: 22288419
• Update Time: 2025-04-20

1-{4-(3-Aminophenyl)methylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(3-aminophenyl)methyl]-1-piperazinyl]-Ethanone
• 1-[4-[(3-aminophenyl)methyl]-1-piperazinyl]Ethanone
• 3-[(4-acetylpiperazin-1-yl)methyl]aniline
• DA-29898
• Z285162860
• 1-{4-[(3-AMINOPHENYL)METHYL]PIPERAZIN-1-YL}ETHAN-1-ONE
• 1016696-88-0
• YNBSVMAJDLBHTO-UHFFFAOYSA-N
• SCHEMBL6301408
• G28920
• 1-(4-[(3-AMINOPHENYL)METHYL]PIPERAZIN-1-YL)ETHAN-1-ONE
• EN300-156837
• 1-[4-[(3-aminophenyl)methyl]piperazin-1-yl]ethanone
• AKOS000148642
• 1-{4-(3-Aminophenyl)methylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C13H19N3O/c1-11(17)16-7-5-15(6-8-16)10-12-3-2-4-13(14)9-12/h2-4,9H,5-8,10,14H2,1H3
• InChI Key： YNBSVMAJDLBHTO-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(CC2C=CC=C(C=2)N)CC1

Computed Properties

• Exact Mass: 233.152812g/mol
• Monoisotopic Mass: 233.152812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.31g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines